Cas no 512810-16-1 (1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• CAS No: 512810-16-1
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• MDL: MFCD03074545
• CID: 3058725
• PubChem ID: 842805
• Update Time: 2025-06-09

1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• AK-968/41170450
• 1-[(4-fluorophenyl)methyl]-3,5-dimethyl-4-nitropyrazole
• AKOS000307951
• Oprea1_475429
• BBL016183
• SCHEMBL16855652
• STK349003
• SR-01000282916
• 1-[(4-fluorophenyl)methyl]-3,5-dimethyl-4-nitro-1H-pyrazole
• 1-(4-fluorobenzyl)-4-nitro-3,5-dimethyl-1H-pyrazole
• ALBB-003729
• MFCD03074545
• CS-0314751
• SR-01000282916-1
• H23032
• SCHEMBL16833066
• VS-05198
• 512810-16-1

• MDL： MFCD03074545
• Inchi： 1S/C12H12FN3O2/c1-8-12(16(17)18)9(2)15(14-8)7-10-3-5-11(13)6-4-10/h3-6H,7H2,1-2H3
• InChI Key： LCSLSZSYPNNJLW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.09135480Da
• Monoisotopic Mass: 249.09135480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 385.3±42.0 °C at 760 mmHg
• Flash Point: 186.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole

Introduction to 1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole (CAS No. 512810-16-1) and Its Emerging Applications in Chemical Biology

The compound 1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole (CAS No. 512810-16-1) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural features, characterized by a pyrazole core, fluorobenzyl substituent, and nitro group, make it a versatile scaffold for developing novel bioactive molecules. This introduction delves into the compound's chemical properties, biological relevance, and recent advancements in its application within pharmaceutical research.

From a structural perspective, the pyrazole ring in this compound serves as a privileged scaffold, widely recognized for its role in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. The presence of a 4-fluorobenzyl group introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity. Additionally, the nitro group at the 4-position contributes to lipophilicity while also serving as a handle for further chemical modifications, such as reduction to an amine or diazotization for coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted pyrazoles. The nitro group is particularly noteworthy because it can be bioactivated through enzymatic or chemical reduction to yield reactive intermediates that may interact with biological targets. This bioactivation process has been exploited in the development of antimicrobial and anticancer agents, where the generated radical species can induce oxidative stress or alter target protein function. The specific combination of substituents in 1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole may enhance its suitability for such applications by fine-tuning reactivity while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The fluorobenzyl moiety, in particular, has been extensively studied for its role in enhancing metabolic stability and improving oral bioavailability of small-molecule drugs. Fluorine atoms are known to influence electronic properties and can increase binding affinity through halogen bonding interactions. In the context of this pyrazole derivative, the fluorine atom may facilitate interactions with specific amino acid residues in protein targets, thereby improving drug efficacy.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. For instance, fluorinated pyrazoles have been shown to exhibit potent activity against various enzymes and receptors implicated in human diseases. The 3,5-dimethyl substitution on the pyrazole ring further contributes to steric hindrance around critical binding pockets, which can be crucial for achieving high selectivity. This structural motif has been successfully employed in the development of kinase inhibitors and other enzyme-targeted therapeutics.

The nitro group also opens up possibilities for prodrug strategies, where it can be selectively activated in vivo to release active pharmacophores. This approach has been particularly valuable in overcoming biological barriers such as poor solubility or rapid metabolism. By incorporating this functional group into a molecule like 1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole, researchers can design prodrugs that exhibit improved pharmacokinetic profiles while maintaining therapeutic efficacy.

From a synthetic chemistry standpoint, this compound exemplifies the power of multi-component reactions (MCRs) and transition-metal-catalyzed couplings in constructing complex scaffolds efficiently. The synthesis of nitro-substituted pyrazoles often involves nitration reactions followed by functional group interconversions, which require careful optimization to avoid unwanted side products. Advances in catalytic methods have enabled more sustainable and scalable routes to these intermediates, making them more accessible for medicinal chemistry applications.

In conclusion,1-(4-Fluorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole (CAS No. 512810-16-1) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features—combining a bioactive pyrazole core with fluorine and nitro substituents—position it as a versatile building block for developing novel therapeutics against various diseases. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in shaping the future of chemical biology and pharmaceutical innovation.